2-{[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(2,4-dimethoxyphenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C25H23ClN4O3S
• Molecular Weight: 495.0 g/mol
• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]sulfanyl-N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C25H23ClN4O3S/c1-32-19-12-11-17(23(13-19)33-2)14-27-29-24(31)16-34-25-28-21-9-5-6-10-22(21)30(25)15-18-7-3-4-8-20(18)26/h3-14H,15-16H2,1-2H3,(H,29,31)/b27-14+
• Standard InChI Key: XJXUJJGKKUUETP-MZJWZYIUSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl)OC

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The molecule consists of three primary components:

• Benzimidazole core: A bicyclic structure with a benzene ring fused to an imidazole ring. The 1-position of the benzimidazole is substituted with a 2-chlorobenzyl group, introducing steric bulk and electron-withdrawing effects.

• Sulfanyl-acetohydrazide bridge: A thioether (-S-) linkage connects the benzimidazole to an acetohydrazide moiety, which serves as a flexible spacer.

• Schiff base substituent: The hydrazide forms an (E)-configured imine (Schiff base) with a 2,4-dimethoxyphenyl group, contributing planar aromaticity and hydrogen-bonding capacity.

Table 1: Molecular Descriptors

Property	Value
Molecular formula	C₂₅H₂₃ClN₄O₄S
Molecular weight	522.99 g/mol (calculated)
IUPAC name	As per title
SMILES	CN(CC1=CC=CC=C1Cl)C2=NC3=CC=CC=C3S2)SCC(=O)NN=CC4=C(C(=CC=C4)OC)OC

Synthesis and Optimization

Physicochemical Properties

Solubility and Stability

• Solubility: Predicted to be sparingly soluble in water (<0.1 mg/mL at 25°C) due to hydrophobic aromatic groups. Miscible with DMSO and DMF, as indicated for structurally similar compounds.

• Stability: The Schiff base is susceptible to hydrolysis under strongly acidic or basic conditions, reverting to the aldehyde and hydrazide components.

Spectroscopic Profiles

• IR spectroscopy: Expected peaks include ν(N-H) at ~3200 cm⁻¹ (hydrazide), ν(C=N) at ~1600 cm⁻¹ (Schiff base), and ν(C-S) at ~650 cm⁻¹.

• NMR: ¹H NMR would show distinct signals for the 2-chlorobenzyl protons (δ 4.8–5.2 ppm), methoxy groups (δ 3.8–3.9 ppm), and aromatic protons split across three substituent rings.

Hazard Class	Category	Precautionary Measures
Skin irritation	Category 2	Use gloves; avoid direct contact
Eye irritation	Category 2	Wear safety goggles
Respiratory irritation	Category 3	Use in ventilated areas

Compound	IC₅₀ (Topo I Inhibition)	MIC (S. aureus)
Target compound	Not reported	Pending data
2-chlorobenzyl analog	12.3 µM	14 µg/mL
Trimethoxy analog	8.7 µM	9 µg/mL